Cas no 1870449-97-0 (1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile)

1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile is a heterocyclic compound featuring a pyrimidine core linked to a piperidine ring bearing a cyano substituent. This structure offers versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The presence of both amino and cyano functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its rigid yet adaptable scaffold makes it valuable for medicinal chemistry research, facilitating the exploration of structure-activity relationships. The compound's stability under standard handling conditions further supports its utility in industrial and academic settings.
1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile structure
1870449-97-0 structure
Product Name:1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile
CAS No:1870449-97-0
MF:C10H13N5
MW:203.243720769882
CID:4772305
Update Time:2025-10-30

1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(6-aminopyrimidin-4-yl)piperidine-4-carbonitrile
    • 1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile
    • Inchi: 1S/C10H13N5/c11-6-8-1-3-15(4-2-8)10-5-9(12)13-7-14-10/h5,7-8H,1-4H2,(H2,12,13,14)
    • InChI Key: JOMWJBLFOIBBSM-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(N)N=CN=2)CCC(C#N)CC1

Computed Properties

  • Exact Mass: 203.11709544 g/mol
  • Monoisotopic Mass: 203.11709544 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 78.8
  • Molecular Weight: 203.24

1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A132991-100mg
1-(6-aminopyrimidin-4-yl)piperidine-4-carbonitrile
1870449-97-0
100mg
$ 95.00 2022-06-08
TRC
A132991-500mg
1-(6-aminopyrimidin-4-yl)piperidine-4-carbonitrile
1870449-97-0
500mg
$ 320.00 2022-06-08
TRC
A132991-1g
1-(6-aminopyrimidin-4-yl)piperidine-4-carbonitrile
1870449-97-0
1g
$ 475.00 2022-06-08
Life Chemicals
F1967-4788-0.25g
1-(6-aminopyrimidin-4-yl)piperidine-4-carbonitrile
1870449-97-0 95%+
0.25g
$302.0 2023-09-06
Life Chemicals
F1967-4788-0.5g
1-(6-aminopyrimidin-4-yl)piperidine-4-carbonitrile
1870449-97-0 95%+
0.5g
$318.0 2023-09-06
Life Chemicals
F1967-4788-1g
1-(6-aminopyrimidin-4-yl)piperidine-4-carbonitrile
1870449-97-0 95%+
1g
$335.0 2023-09-06
Life Chemicals
F1967-4788-2.5g
1-(6-aminopyrimidin-4-yl)piperidine-4-carbonitrile
1870449-97-0 95%+
2.5g
$670.0 2023-09-06
Life Chemicals
F1967-4788-5g
1-(6-aminopyrimidin-4-yl)piperidine-4-carbonitrile
1870449-97-0 95%+
5g
$1005.0 2023-09-06
Life Chemicals
F1967-4788-10g
1-(6-aminopyrimidin-4-yl)piperidine-4-carbonitrile
1870449-97-0 95%+
10g
$1407.0 2023-09-06

1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile Related Literature

Additional information on 1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile

Introduction to 1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile (CAS No. 1870449-97-0)

1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile, with the CAS number 1870449-97-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which combines a pyrimidine moiety with a piperidine ring and a cyano group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile can be represented as C12H15N5. The pyrimidine ring, known for its involvement in nucleic acid synthesis, provides a platform for interactions with biological targets. The piperidine ring, a common motif in many pharmaceuticals, contributes to the compound's solubility and bioavailability. The cyano group, a versatile functional group, can participate in various chemical reactions and interactions, enhancing the compound's potential for drug development.

Recent studies have highlighted the potential of 1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile in the treatment of various diseases. One notable area of research is its activity against cancer. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative effects on several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile has shown promise in the treatment of neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. Specifically, it has been found to enhance the release of acetylcholine and dopamine, two neurotransmitters that are critically important for cognitive function and motor control.

The pharmacokinetic properties of 1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has a reasonable half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile in humans. Phase I trials have shown promising results, with no serious adverse events reported at therapeutic doses. These findings have paved the way for Phase II trials, which are designed to assess the compound's effectiveness in specific patient populations.

The potential applications of 1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile extend beyond cancer and neurological disorders. Ongoing research is exploring its use in other therapeutic areas, such as inflammatory diseases and viral infections. For instance, preliminary studies suggest that this compound may have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, its ability to interfere with viral replication pathways makes it a candidate for antiviral therapies.

In conclusion, 1-(6-Aminopyrimidin-4-yl)piperidine-4-carbonitrile (CAS No. 1870449-97-0) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes across various disease states.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.